Cas no 1246-03-3 (1,4-Cyclohexanedimethanamine,N1,N4-bis[(4-chlorophenyl)methyl]-, hydrochloride (1:2))

• Product Name: 1,4-Cyclohexanedimethanamine,N1,N4-bis[(4-chlorophenyl)methyl]-, hydrochloride (1:2)
• CAS No: 1246-03-3
• MF: C₂₂H₃₀Cl₄N₂
• MW: 464.299002170563
• CID: 188784
• PubChem ID: 102041
• Update Time: 2025-04-19

1,4-Cyclohexanedimethanamine,N1,N4-bis[(4-chlorophenyl)methyl]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedimethanamine,N1,N4-bis[(4-chlorophenyl)methyl]-, hydrochloride (1:2)
• N,N'-(1,4-Cyclohexylenedimethylene)bis(4-chlorobenzylamine) dihydrochloride
• Benzylamine, N,N'-(1,4-cyclohexylenedimethylene)bis(4-chloro-, dihydrochloride
• 1,4-Cyclohexanebis(methylamine), N,N'-bis(4-chlorobenzyl)-, dihydrochloride
• N,N'-[Cyclohexane-1,4-diylbis(methylene)]bis[1-(4-chlorophenyl)methanamine]--hydrogen chloride (1/2)
• 1246-03-3
• N,N'-Bis(4-chlorobenzyl)-1,4-cyclohexanebis(methylamine) dihydrochloride
• DTXSID40924872

• Inchi： 1S/C22H28Cl2N2.2ClH/c23-21-9-5-19(6-10-21)15-25-13-17-1-2-18(4-3-17)14-26-16-20-7-11-22(24)12-8-20;;/h5-12,17-18,25-26H,1-4,13-16H2;2*1H
• InChI Key： KFDCKHFUEWIBFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCC1CCC(CNCC2C=CC(=CC=2)Cl)CC1.Cl.Cl

Computed Properties

• Exact Mass: 462.1167
• Monoisotopic Mass: 462.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 332
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Boiling Point: 497.7°C at 760 mmHg
• Flash Point: 254.8°C
• PSA: 24.06